3-(1H-1,2,4-triazol-5-yl)benzonitrile

• IUPAC Name: 3-(1H-1,2,4-triazol-5-yl)benzonitrile
• InChI: InChI=1S/C9H6N4/c10-5-7-2-1-3-8(4-7)9-11-6-12-13-9/h1-4,6H,(H,11,12,13)
• InChI Key: OTTGRDYAQXLEFB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=NC=NN2)C#N
• Molecular Formula: C9H6N4
• Molecular Weight: 170.17 g/mol
• CAS RN: 1311314-27-8

Description

“3-(1H-1,2,4-triazol-5-yl)benzonitrile” is a chemical compound with the CAS Number: 1311314-27-8. It has a molecular weight of 170.17 and its IUPAC name is 3-(1H-1,2,4-triazol-5-yl)benzonitrile.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives, including “3-(1H-1,2,4-triazol-5-yl)benzonitrile”, has been reported in various studies. The structures of these derivatives were confirmed by spectroscopic techniques like IR, 1 H-NMR, Mass spectroscopy, and Elemental analysis.

Molecular Structure Analysis

The molecular structure of “3-(1H-1,2,4-triazol-5-yl)benzonitrile” is characterized by the presence of a 1,2,4-triazole ring. The InChI Code for this compound is 1S/C9H6N4/c10-5-7-2-1-3-8(4-7)9-11-6-12-13-9/h1-4,6H, (H,11,12,13).

Chemical Reactions Analysis

The chemical reactions involving “3-(1H-1,2,4-triazol-5-yl)benzonitrile” and its derivatives have been studied in the context of their potential as anticancer agents. These compounds have shown potent inhibitory activities against various cancer cell lines.

Physical And Chemical Properties Analysis

“3-(1H-1,2,4-triazol-5-yl)benzonitrile” is a powder that is stored at room temperature. It has a molecular weight of 170.17.

Scientific Research Applications

Anticancer Agents

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Drug Discovery

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Organic Synthesis

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Polymer Chemistry

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Supramolecular Chemistry

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Bioconjugation

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Chemical Biology

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Fluorescent Imaging

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Safety and Hazards

The safety information for “3-(1H-1,2,4-triazol-5-yl)benzonitrile” indicates that it has several hazard statements including H302, H312, H315, H319, H332, and H335. Precautionary measures should be taken when handling this compound.

Future Directions

The future directions for “3-(1H-1,2,4-triazol-5-yl)benzonitrile” and its derivatives are promising. They have shown potent inhibitory activities against various cancer cell lines and could be used as a structural optimization platform for the design and development of more selective and potent anticancer molecules.

Mechanism of Action

Target of Action

3-(1H-1,2,4-triazol-5-yl)benzonitrile primarily targets enzymes involved in cellular processes, particularly those with active sites that can interact with the triazole ring. One notable target is the enzyme poly (ADP-ribose) polymerase 1 (PARP-1), which plays a crucial role in DNA repair and cellular stress responses .

Mode of Action

The compound interacts with its targets through the triazole ring, which can form hydrogen bonds and coordinate with metal ions in the active site of enzymes. For PARP-1, 3-(1H-1,2,4-triazol-5-yl)benzonitrile inhibits its activity by binding to the catalytic domain, preventing the enzyme from synthesizing poly (ADP-ribose) chains. This inhibition leads to the accumulation of DNA damage and can induce cell death in rapidly dividing cells .

Biochemical Pathways

The inhibition of PARP-1 by 3-(1H-1,2,4-triazol-5-yl)benzonitrile affects several biochemical pathways:

• Apoptosis Pathways : Persistent DNA damage can trigger apoptotic pathways, leading to programmed cell death .

Pharmacokinetics

The pharmacokinetics of 3-(1H-1,2,4-triazol-5-yl)benzonitrile involve its absorption, distribution, metabolism, and excretion (ADME):

• Excretion : It is excreted via the kidneys, with a half-life that allows for sustained activity in the body .

Result of Action

At the molecular level, the inhibition of PARP-1 by 3-(1H-1,2,4-triazol-5-yl)benzonitrile results in the accumulation of DNA damage. This leads to cellular stress responses, including the activation of p53 and other stress-related proteins. At the cellular level, the compound can induce apoptosis in cancer cells, making it a potential candidate for anticancer therapy .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 3-(1H-1,2,4-triazol-5-yl)benzonitrile:

• Presence of Metal Ions : Metal ions in the environment can interact with the triazole ring, potentially enhancing or inhibiting its activity depending on the specific ions present .

This detailed overview provides a comprehensive understanding of the mechanism of action of 3-(1H-1,2,4-triazol-5-yl)benzonitrile, highlighting its potential as a therapeutic agent.

: Springer Article on Triazole Derivatives